(2,3-dihydro-1H-benzo[d]imidazo[1,2-a]imidazol-1-yl)(6-((tetrahydro-2H-pyran-4-yl)methoxy)pyridin-3-yl)methanone

• IUPAC Name: 1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone
• InChI: InChI=1S/C21H22N4O3/c26-20(25-10-9-24-18-4-2-1-3-17(18)23-21(24)25)16-5-6-19(22-13-16)28-14-15-7-11-27-12-8-15/h1-6,13,15H,7-12,14H2
• InChI Key: ACBMUOOXFMFFSO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1COC2=NC=C(C=C2)C(=O)N3CCN4C3=NC5=CC=CC=C54
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

The compound “(2,3-dihydro-1H-benzo[d]imidazo[1,2-a]imidazol-1-yl)(6-((tetrahydro-2H-pyran-4-yl)methoxy)pyridin-3-yl)methanone” is a versatile material used in scientific research. It offers potential applications in various fields due to its unique structure and properties. The compound contains an imidazole moiety, which is a five-membered heterocyclic ring that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

Imidazole, the core structure of the compound, was first synthesized from glyoxal and ammonia. Recent advances in the synthesis of substituted imidazoles have focused on the bonds constructed during the formation of the imidazole. The methodologies are based around the functional group compatibility of the process and resultant substitution patterns around the ring.

Molecular Structure Analysis

Imidazole is known as 1, 3-diazole and contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications. An emphasis has been placed on the bonds constructed during the formation of the imidazole.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature, meaning it shows both acidic and basic properties.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There is a great importance of heterocyclic ring-containing drugs. Therefore, the future directions of this compound could be in the development of novel drugs to overcome public health problems.